Cas no 864761-82-0 (2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide)

2-{3-(2,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide is a synthetic coumarin derivative with potential applications in medicinal chemistry and material science. Its structure features a 2,4-dimethoxyphenyl group at the 3-position and an acetamide-linked ether at the 7-position, enhancing its stability and reactivity. The compound exhibits strong fluorescence properties, making it suitable for use as a fluorescent probe or in optoelectronic materials. Its well-defined molecular architecture allows for precise modifications, facilitating targeted research in drug discovery and photophysical studies. The presence of methoxy and acetamide functional groups contributes to its solubility in organic solvents, simplifying handling and formulation. This compound is valued for its versatility in synthetic and analytical applications.
2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide structure
864761-82-0 structure
Product Name:2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide
CAS No:864761-82-0
MF:C19H17NO6
MW:355.341385602951
CID:5422124
Update Time:2025-10-12

2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,4-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetamide
    • 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide
    • Inchi: 1S/C19H17NO6/c1-23-12-5-6-14(17(8-12)24-2)15-7-11-3-4-13(25-10-18(20)21)9-16(11)26-19(15)22/h3-9H,10H2,1-2H3,(H2,20,21)
    • InChI Key: SWZRFMZTOAHUIX-UHFFFAOYSA-N
    • SMILES: C(N)(=O)COC1=CC=C2C(=C1)OC(=O)C(C1=CC=C(OC)C=C1OC)=C2

2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide Pricemore >>

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Additional information on 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide

Research Brief on 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide (CAS: 864761-82-0): Recent Advances and Applications

The compound 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide (CAS: 864761-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's role as a potential anticancer agent. In vitro studies have demonstrated that 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. Researchers have attributed this activity to its ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are critical for cell proliferation and survival. Additionally, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Another significant advancement has been the optimization of the synthetic route for 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide. Recent publications have reported improved yields and purity through the use of novel catalysts and green chemistry approaches. These developments are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Furthermore, structural-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and reduce off-target effects, paving the way for the development of more potent derivatives.

In addition to its anticancer properties, the compound has also been investigated for its anti-inflammatory and antimicrobial activities. Preliminary studies indicate that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a potential candidate for treating chronic inflammatory diseases. Its antimicrobial efficacy against drug-resistant bacterial strains has also been explored, with promising results that warrant further investigation. These findings underscore the versatility of 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide as a multifunctional therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. However, the growing body of research on 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide (CAS: 864761-82-0) provides a solid foundation for future investigations. Its unique chemical structure and broad-spectrum biological activities make it a compelling candidate for further development in the pharmaceutical industry.

In conclusion, the recent research on 2-{3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetamide highlights its potential as a versatile therapeutic agent with applications in oncology, immunology, and infectious diseases. Continued efforts to optimize its synthesis, elucidate its mechanisms of action, and evaluate its safety and efficacy will be critical for advancing this compound toward clinical trials. This research brief serves as a valuable resource for professionals in the chemical biology and pharmaceutical fields, offering insights into the latest developments and future directions for this promising molecule.

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